Cas no 893737-33-2 (Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester
• CAS No: 893737-33-2
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• MDL: MFCD06802104
• CID: 5234178
• Update Time: 2025-05-20

Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester

• MDL： MFCD06802104
• Inchi： 1S/C12H10N2O4/c1-18-11(16)8-4-2-3-7(5-8)9-6-13-12(17)14-10(9)15/h2-6H,1H3,(H2,13,14,15,17)
• InChI Key： JESXOBKCVLBMNQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2=CNC(=O)NC2=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester

Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester (CAS No. 893737-33-2): A Comprehensive Overview

Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester, identified by its CAS number 893737-33-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a benzoic acid moiety linked to a pyrimidine ring system, which is further functionalized with a tetrahydrodioxopyrimidine moiety. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The synthesis of Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzoic acid component provides a rigid aromatic core that can interact with biological targets through hydrophobic and π-stacking interactions. The pyrimidine ring system introduces nitrogen atoms that can participate in hydrogen bonding and coordinate with metal ions, enhancing the compound's binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. The presence of the tetrahydrodioxopyrimidine moiety in Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester suggests that it may exhibit unique pharmacological properties. This structural motif has been shown to interfere with various enzymatic pathways and cellular processes, making it a valuable scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The benzoic acid ester can be hydrolyzed to yield a free carboxylic acid group, which can then be further functionalized through various chemical transformations. This flexibility allows chemists to modify the structure of the compound in ways that optimize its biological activity and pharmacokinetic properties.

The pyrimidine ring system in Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester has been extensively studied for its role in modulating biological processes. Pyrimidine derivatives are known to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of various diseases. The tetrahydrodioxopyrimidine moiety further enhances the compound's potential by providing additional binding sites for biological receptors.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that these molecules can exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with cellular pathways. The structural complexity of Benzoic acid, 3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, methyl ester makes it an attractive candidate for further investigation in this field.

The synthesis and characterization of this compound have been the focus of several research groups aiming to explore its pharmacological potential. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its purity. These studies have provided valuable insights into the reactivity and stability of the compound under various conditions.

The biological activity of Benzoic acid, 3-(1,2,3,4-tetrahydro-2，4-dioxo-5-pyrimidinyl)-，methyl ester has been preliminarily assessed through in vitro assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and cell lines relevant to human health. These findings warrant further investigation into its potential therapeutic applications.

In conclusion，Benzoic acid，3-(1，2，3，4-tetrahydro-2，4-dioxo-5-pyrimidinyl)-，methyl ester (CAS No．893737—33—2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research．The combination of a benzoic acid moiety and a pyrimidine ring system makes it an intriguing candidate for drug development．Further studies are needed to fully understand its pharmacological properties and therapeutic applications．